Cas no 1261559-53-8 (1-Amino-4-(bromomethyl)naphthalene)

• Product Name: 1-Amino-4-(bromomethyl)naphthalene
• CAS No: 1261559-53-8
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 4935922
• Update Time: 2025-11-04

1-Amino-4-(bromomethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Amino-4-(bromomethyl)naphthalene

• Inchi： 1S/C11H10BrN/c12-7-8-5-6-11(13)10-4-2-1-3-9(8)10/h1-6H,7,13H2
• SMILES： BrCC1C=CC(=C2C=CC=CC2=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on 1-Amino-4-(bromomethyl)naphthalene

1-Amino-4-(bromomethyl)naphthalene: A Comprehensive Overview

1-Amino-4-(bromomethyl)naphthalene (CAS No: 1261559-53-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its naphthalene backbone with an amino group at position 1 and a bromomethyl group at position 4, exhibits unique chemical properties that make it a valuable building block for various applications.

The naphthalene structure, a polycyclic aromatic hydrocarbon consisting of two fused benzene rings, forms the core of this compound. The amino group (-NH2) at position 1 introduces nucleophilic properties, while the bromomethyl group (-CH2Br) at position 4 adds electrophilic characteristics. This combination makes 1-Amino-4-(bromomethyl)naphthalene highly versatile in synthetic chemistry, enabling it to participate in a wide range of reactions such as nucleophilic substitution, addition, and coupling processes.

Recent studies have highlighted the potential of 1-Amino-4-(bromomethyl)naphthalene in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties. For instance, the compound's reactivity allows for the introduction of functional groups that can improve solubility, bioavailability, and target specificity. This has led to its use in the development of novel anti-cancer agents and anti-inflammatory drugs.

In the realm of materials science, 1-Amino-4-(bromomethyl)naphthalene has been employed as a precursor for synthesizing advanced materials such as conductive polymers and organic semiconductors. Its aromatic system contributes to electronic delocalization, which is crucial for achieving desirable electronic properties in these materials. Furthermore, the compound's reactivity facilitates the incorporation of other functional groups, enabling tailored material designs for specific applications like organic electronics and photonics.

The synthesis of 1-Amino-4-(bromomethyl)naphthalene typically involves multi-step processes that require precise control over reaction conditions. Common methods include Friedel-Crafts alkylation followed by amino group introduction via reductive amination or amidation reactions. The choice of synthesis pathway depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1-Amino-4-(bromomethyl)naphthalene is crucial for sustainable chemical practices. Recent research has focused on enzymatic degradation mechanisms and bioremediation strategies to minimize its environmental footprint. These studies underscore the importance of developing eco-friendly synthesis routes and waste management protocols for this compound.

In conclusion, 1-Amino-4-(bromomethyl)naphthalene (CAS No: 1261559-53-8) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile reactivity, and wide-ranging applications continue to drive innovation across multiple disciplines. As research advances, this compound is poised to play an even more significant role in shaping the future of drug development, materials science, and sustainable chemical processes.